Cas no 14559-68-3 (3-amino-2-pyrazinoylguanidine)

• Product Name: 3-amino-2-pyrazinoylguanidine
• CAS No: 14559-68-3
• MF: C₆H₈N₆O
• MW: 180.167319297791
• CID: 87363
• PubChem ID: 3036436
• Update Time: 2025-04-18

3-amino-2-pyrazinoylguanidine Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-pyrazinoylguanidine
• N-[amino(hydrazinyl)methylidene]pyrazine-2-carboxamide
• 3-amino-N-(diaminomethylidene)pyrazine-2-carboxamide
• 3-Aminopyrazinoylguanidine
• 3-Apzg
• NH2PZG
• Pyrazinecarboxamide, 3-amino-N-(aminoiminomethyl)-
• SCHEMBL6535493
• SCHEMBL9321756
• N-amidino-3-amino-pyrazinecarboxamide
• 14559-68-3
• 3-Amino-N-carbamimidoylpyrazine-2-carboximidic acid
• DTXSID70932647

• Inchi： 1S/C6H8N6O/c7-4-3(10-1-2-11-4)5(13)12-6(8)9/h1-2H,(H2,7,11)(H4,8,9,12,13)
• InChI Key： GTOFYYPYNNNMLP-UHFFFAOYSA-N
• SMILES： O=C(C1C(N)=NC=CN=1)/N=C(\N)/N

Computed Properties

• Exact Mass: 180.07614
• Monoisotopic Mass: 180.07595890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 133Ų

Experimental Properties

• PSA: 133.27